N(10)-propargyl-5,8-dideaza-5,6,7,8-tetrahydrofolic acid
N(10)-propargyl-5,8-dideaza-5,6,7,8-tetrahydrofolic acid
Brand Name:
Vulcanchem
CAS No.:
107174-40-3
VCID:
VC0035346
InChI:
InChI=1S/C24H27N5O6/c1-2-11-29(13-14-3-8-18-17(12-14)22(33)28-24(25)27-18)16-6-4-15(5-7-16)21(32)26-19(23(34)35)9-10-20(30)31/h1,4-7,14,19H,3,8-13H2,(H,26,32)(H,30,31)(H,34,35)(H3,25,27,28,33)/t14?,19-/m0/s1
SMILES:
C#CCN(CC1CCC2=C(C1)C(=O)N=C(N2)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O
Molecular Formula:
C24H27N5O6
Molecular Weight:
481.5 g/mol
N(10)-propargyl-5,8-dideaza-5,6,7,8-tetrahydrofolic acid
CAS No.: 107174-40-3
Main Products
VCID: VC0035346
Molecular Formula: C24H27N5O6
Molecular Weight: 481.5 g/mol
| CAS No. | 107174-40-3 |
|---|---|
| Product Name | N(10)-propargyl-5,8-dideaza-5,6,7,8-tetrahydrofolic acid |
| Molecular Formula | C24H27N5O6 |
| Molecular Weight | 481.5 g/mol |
| IUPAC Name | (2S)-2-[[4-[(2-amino-4-oxo-5,6,7,8-tetrahydro-1H-quinazolin-6-yl)methyl-prop-2-ynylamino]benzoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C24H27N5O6/c1-2-11-29(13-14-3-8-18-17(12-14)22(33)28-24(25)27-18)16-6-4-15(5-7-16)21(32)26-19(23(34)35)9-10-20(30)31/h1,4-7,14,19H,3,8-13H2,(H,26,32)(H,30,31)(H,34,35)(H3,25,27,28,33)/t14?,19-/m0/s1 |
| Standard InChIKey | ZOLYPGWZGDQXCC-PKDNWHCCSA-N |
| Isomeric SMILES | C#CCN(CC1CCC2=C(C1)C(=O)N=C(N2)N)C3=CC=C(C=C3)C(=O)N[C@@H](CCC(=O)O)C(=O)O |
| SMILES | C#CCN(CC1CCC2=C(C1)C(=O)N=C(N2)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O |
| Canonical SMILES | C#CCN(CC1CCC2=C(C1)C(=O)N=C(N2)N)C3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O |
| Synonyms | N(10)-propargyl-5,8-dideaza-5,6,7,8-tetrahydrofolic acid |
| PubChem Compound | 130576 |
| Last Modified | Nov 09 2021 |
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